Cas no 42902-09-0 ( )

• Product name: &nbsp
• CAS No: 42902-09-0
• MF: C₁₈H₁₆N₄O₃
• MW: 336.344643592834
• CID: 928562
• PubChem ID: 4568297

  Chemical and Physical Properties

Names and Identifiers

• 2-(2-amino-4-ethyl-6-phenylpyrimidin-5-yl)-5-nitrophenol
• 42902-09-0
• NSC171327
• NSC-171327
• DTXSID00404342
•  

• Inchi： InChI=1S/C18H16N4O3/c1-2-14-16(13-9-8-12(22(24)25)10-15(13)23)17(21-18(19)20-14)11-6-4-3-5-7-11/h3-10,23H,2H2,1H3,(H2,19,20,21)
• InChI Key： VFCMRIHRCZNIBO-UHFFFAOYSA-N
• SMILES： CCC1=C(C(=NC(=N1)N)C2=CC=CC=C2)C3=C(C=C(C=C3)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 336.12238
• Monoisotopic Mass: 336.12224039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 118Ų

Experimental Properties

• PSA: 115.17